Cas no 1707367-78-9 (2-((1r,4r)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride)

• Product Name: 2-((1r,4r)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride
• CAS No: 1707367-78-9
• MF: C₁₄H₁₈ClFN₂O
• MW: 284.756926059723
• CID: 5060325
• Update Time: 2025-05-27

2-((1r,4r)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1R*,4R*)-4-Aminocyclohexyl]-7-fluoroisoindolin-1-one hydrochloride
• 2-(trans-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one hydrochloride
• 2-(4-aminocyclohexyl)-7-fluoro-3H-isoindol-1-one;hydrochloride
• 2-((1r,4r)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride

• Inchi： 1S/C14H17FN2O.ClH/c15-12-3-1-2-9-8-17(14(18)13(9)12)11-6-4-10(16)5-7-11;/h1-3,10-11H,4-8,16H2;1H
• InChI Key： PHXYPLHQSMTBQZ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1C(N(C2)C1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Topological Polar Surface Area: 46.3

Additional information on 2-((1r,4r)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride

2-((1R,4R)-4-Aminocyclohexyl)-7-Fluoroisoindolin-1-one Hydrochloride (CAS No. 1707367-78-9): A Comprehensive Overview

2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride (CAS No. 1707367-78-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The aminocyclohexyl moiety in the structure of this compound is a key functional group that contributes to its biological activity. The presence of the aminocyclohexyl group enhances the compound's ability to interact with specific protein targets, making it a promising candidate for drug development. Additionally, the fluoroisoindolin-1-one scaffold provides additional stability and enhances the compound's solubility, which are crucial factors for its potential use in pharmaceutical formulations.

Recent research has highlighted the potential of 2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This makes it a valuable tool in the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections and viral hepatitis. The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis, making it a promising candidate for further development in antiviral therapy.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form allows for better absorption and bioavailability when administered orally or intravenously, which is crucial for ensuring effective drug delivery to target tissues. The hydrochloride salt also enhances the compound's shelf life and reduces the risk of degradation during storage and transportation.

Preclinical studies have shown that 2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride exhibits favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with specific conditions. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-((1R,4R)-4-Aminocyclohexyl)-7-fluoroisoindolin-1-one Hydrochloride (CAS No. 1707367-78-9) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it an exciting area of focus for ongoing studies. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds significant promise for the development of novel treatments for various diseases.